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Compound of Interest

Compound Name: AM-0561

Cat. No.: B15073959 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety and

disposal protocols is paramount for maintaining a safe laboratory environment and ensuring

regulatory compliance. This guide provides comprehensive, step-by-step procedures for the

proper disposal of AM-0561, identified as 1-Methylindole (CAS No. 603-76-9).

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle AM-0561 with appropriate

personal protective equipment (PPE). Based on its safety data sheet, 1-Methylindole is a skin

and eye irritant and may cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Lab Coat: A standard laboratory coat to protect from skin exposure.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

Quantitative Data for AM-0561 (1-Methylindole)
The following table summarizes key quantitative data for 1-Methylindole, which is essential for

its safe handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15073959?utm_src=pdf-interest
https://www.benchchem.com/product/b15073959?utm_src=pdf-body
https://www.benchchem.com/product/b15073959?utm_src=pdf-body
https://www.benchchem.com/product/b15073959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 603-76-9

Molecular Formula C₉H₉N

Molecular Weight 131.17 g/mol

Appearance Light yellow liquid

Density 1.051 g/mL at 20°C[1]

Boiling Point
237°C at 760 mmHg[2]; 133°C at 26 mmHg[1]

[3]

Flash Point >110°C (>230°F)[2]

Solubility in Water Insoluble[4]

Vapor Pressure 0.1 mmHg at 25°C (estimated)[2]

Experimental Protocol for Disposal
The proper disposal of AM-0561 (1-Methylindole) must be conducted in accordance with

federal, state, and local regulations for hazardous waste. Under no circumstances should this

chemical be disposed of down the drain or in regular trash.

Step 1: Waste Identification and Classification
Hazardous Waste Determination: AM-0561 (1-Methylindole) must be classified as a

hazardous chemical waste. Due to its organic nature, it falls under the category of non-

halogenated organic waste.

Step 2: Waste Segregation
Solid Waste: Collect any solid AM-0561 waste, along with contaminated materials such as

weighing paper, gloves, and pipette tips, in a designated hazardous waste container for

solids.

Liquid Waste: Solutions containing AM-0561 should be collected in a separate, clearly

labeled hazardous liquid waste container. Do not mix this waste with halogenated solvent
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waste streams to avoid more complex and costly disposal procedures.

Contaminated Materials: Any items that have come into contact with AM-0561, such as

bench paper and spill absorbents, must be treated as hazardous waste and disposed of

accordingly.

Step 3: Waste Containment and Labeling
Container Selection: Use a container that is compatible with 1-Methylindole. Plastic is often a

preferred choice for organic waste. The container must have a secure, tight-fitting lid to

prevent leaks and evaporation.

Labeling: As soon as the first drop of waste is added, the container must be labeled with the

words "Hazardous Waste". The label should also include:

The full chemical name: "1-Methylindole" (or "AM-0561" if that is the common laboratory

identifier).

The approximate concentration if in a solution.

The accumulation start date (the date the first waste is added).

An indication of the hazards (e.g., "Irritant").

Step 4: Storage of Chemical Waste
Satellite Accumulation Area (SAA): Store the waste container in a designated and properly

marked Satellite Accumulation Area within the laboratory, at or near the point of generation.

Segregation: Ensure that the AM-0561 waste container is segregated from incompatible

materials, such as strong oxidizing agents.

Container Integrity: Keep the container closed at all times, except when adding waste.

Regularly inspect the container for any signs of leakage or deterioration.

Step 5: Final Disposal
Licensed Waste Disposal Vendor: Arrange for the pickup and disposal of the AM-0561 waste

through your institution's Environmental Health and Safety (EHS) office or a licensed
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hazardous waste disposal company. Follow their specific procedures for scheduling a waste

pickup.

Record Keeping: Maintain records of the disposal, including the date of pickup and the name

of the disposal company, in accordance with your institution's policies and local regulations.

Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of AM-0561.
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Step 8

Click to download full resolution via product page

Caption: Disposal workflow for AM-0561 (1-Methylindole).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

